Cas no 514828-16-1 (3,6-Dihydroxypregn-9(11)-en-20-one; (3β,5α,6α,17βH)-form, 3-Sulfate, salt with #BCB21-I)

• Product Name: 3,6-Dihydroxypregn-9(11)-en-20-one; (3β,5α,6α,17βH)-form, 3-Sulfate, salt with #BCB21-I
• CAS No: 514828-16-1
• MF: C₃₁H₄₅NO₈S
• MW: 591.755908727646
• CID: 6749113
• Update Time: 2024-03-03

3,6-Dihydroxypregn-9(11)-en-20-one; (3β,5α,6α,17βH)-form, 3-Sulfate, salt with #BCB21-I Chemical and Physical Properties

Names and Identifiers

• 3,6-Dihydroxypregn-9(11)-en-20-one; (3β,5α,6α,17βH)-form, 3-Sulfate, salt with #BCB21-I

• Inchi： 1S/C21H32O6S.C10H13NO2/c1-12(22)15-4-5-16-14-11-19(23)18-10-13(27-28(24,25)26)6-8-21(18,3)17(14)7-9-20(15,16)2;1-6-8-5-10(13)9(12)4-7(8)2-3-11-6/h7,13-16,18-19,23H,4-6,8-11H2,1-3H3,(H,24,25,26);4-6,11-13H,2-3H2,1H3
• InChI Key： WBGZZLXPXZKQFB-UHFFFAOYSA-N
• SMILES： CC1C2C(=CC(=C(C=2)O)O)CCN1.CC(C1C2(C(C3C(=CC2)C2(C(CC(OS(=O)(=O)O)CC2)C(O)C3)C)CC1)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids